Cas no 1344954-76-2 ((3R)-3-formamido-3-(thiophen-3-yl)propanoic acid)

• Product Name: (3R)-3-formamido-3-(thiophen-3-yl)propanoic acid
• CAS No: 1344954-76-2
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 6532853
• PubChem ID: 78961871
• Update Time: 2025-06-13

(3R)-3-formamido-3-(thiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-formamido-3-(thiophen-3-yl)propanoic acid
• 3-Thiophenepropanoic acid, β-(formylamino)-, (βR)-
• (r)-3-Formamido-3-(thiophen-3-yl)propanoic acid

• Inchi： 1S/C8H9NO3S/c10-5-9-7(3-8(11)12)6-1-2-13-4-6/h1-2,4-5,7H,3H2,(H,9,10)(H,11,12)/t7-/m1/s1
• InChI Key： CPDUOHWIZYVYIZ-SSDOTTSWSA-N
• SMILES： [C@@H](C1=CSC=C1)(NC=O)CC(=O)O

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• Boiling Point: 480.5±40.0 °C(Predicted)
• pka: 4.07±0.10(Predicted)

Additional information on (3R)-3-formamido-3-(thiophen-3-yl)propanoic acid

Introduction to (3R)-3-formamido-3-(thiophen-3-yl)propanoic acid (CAS No. 1344954-76-2)

(3R)-3-formamido-3-(thiophen-3-yl)propanoic acid (CAS No. 1344954-76-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of α-amino acids, specifically those with a thiophene substituent, which imparts distinct chemical and biological properties.

The thiophene moiety in the structure of (3R)-3-formamido-3-(thiophen-3-yl)propanoic acid is a five-membered heterocyclic ring containing one sulfur atom. Thiophenes are known for their aromaticity and stability, which contribute to the compound's overall chemical robustness. The presence of this moiety can significantly influence the compound's pharmacological profile, making it a valuable scaffold for drug discovery and development.

The formamido group in the compound is another key functional group that plays a crucial role in its biological activity. Formamides are derivatives of formic acid and are characterized by their ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. This property is particularly important in the context of protein-ligand interactions, where hydrogen bonding can improve binding affinity and selectivity.

Recent studies have explored the potential applications of (3R)-3-formamido-3-(thiophen-3-yl)propanoic acid in various therapeutic areas. One notable area of research is its use as a lead compound for the development of novel anti-inflammatory agents. Inflammation is a complex biological response involving multiple signaling pathways, and compounds that can modulate these pathways effectively are highly sought after. Preliminary studies have shown that (3R)-3-formamido-3-(thiophen-3-yl)propanoic acid exhibits anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory potential, (3R)-3-formamido-3-(thiophen-3-yl)propanoic acid has also been investigated for its antimicrobial properties. The combination of the thiophene ring and the formamido group provides a unique chemical environment that can disrupt microbial cell walls or inhibit essential metabolic pathways. This makes it a promising candidate for developing new antibiotics, particularly against drug-resistant strains of bacteria.

The chiral nature of (3R)-3-formamido-3-(thiophen-3-yl)propanoic acid is another important aspect that has been studied extensively. Chirality refers to the property of molecules that are non-superimposable mirror images of each other, known as enantiomers. Enantiomers can exhibit different biological activities, and understanding these differences is crucial for optimizing drug efficacy and safety. Research has shown that the (R)-enantiomer of this compound demonstrates superior pharmacological activity compared to its (S)-counterpart, highlighting the importance of enantioselective synthesis in drug development.

Synthesis of (3R)-3-formamido-3-(thiophen-3-yl)propanoic acid has been achieved through various methodologies, including asymmetric synthesis and chiral resolution techniques. Asymmetric synthesis involves using chiral catalysts or auxiliaries to control the stereochemistry during the reaction, while chiral resolution involves separating racemic mixtures into their individual enantiomers using physical or chemical methods. Both approaches have their advantages and challenges, and ongoing research aims to develop more efficient and cost-effective synthetic routes.

The pharmacokinetic properties of (3R)-3-formamido-3-(thiophen-3-yl)propanoic acid have also been studied to understand its behavior in biological systems. Pharmacokinetics involves the absorption, distribution, metabolism, and excretion (ADME) of a drug molecule. Studies have shown that this compound exhibits favorable ADME properties, making it suitable for further development as a therapeutic agent. Its good solubility and stability contribute to its bioavailability, while its metabolic profile suggests minimal toxicity concerns.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs before they can be approved for use. While specific clinical trials involving (3R)-3-formamido-3-(thiophen-3-yl)propanoic acid are still in early stages, preclinical studies have provided promising results. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and shows significant activity against targeted diseases without causing severe side effects.

In conclusion, (3R)-3-formamido-3-(thiophen-3-yl)propanoic acid (CAS No. 1344954-76-2) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the thiophene ring and formamido group, contribute to its biological activity and make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various therapeutic areas, paving the way for new treatments and advancements in healthcare.